Cas no 39156-67-7 (DIHYDROCYTOCHALASIN B)

• Product Name: DIHYDROCYTOCHALASIN B
• CAS No: 39156-67-7
• Molecular Formula: C₂₉H₃₉NO₅
• Molecular Weight: 481.62
• MDL: MFCD12910542
• CID: 855184
• PubChem ID: 24893505

DIHYDROCYTOCHALASIN B Properties

Names and Identifiers

• DIHYDROCYTOCHALASIN B
• CYTOCHALASIN B, DIHYDRO
• 7(S),20(R)-dihydroxy-16(R)-methyl-10-phenyl-24-oxa[14]cytochalasa-6(12),13(E)-diene-1,23-dione
• (7S,13E,16R,20R)-7,20-Dihydroxy-16-methyl-10-phenyl-24-oxa[14]cytochalasa-6(12),13-diene-1,23-dione
• (7S,13E,16R,20R)-7β,20-Dihydroxy-16-
• 2,3-Dihydro-cytochalasin B
• 21,22-Dihydrocytochalalsin B
• 21,22-dihydro-cytochalasin-B
• 21,22-dihydro-phomin
• DHCB
• dihydrocytocholasin-B

• MDL： MFCD12910542
• InChIKey： WIULKAASLBZREV-BKRFDJOMSA-N
• Inchi： InChI=1S/C29H39NO5/c1-18-9-7-13-22(31)15-16-25(32)35-29-23(14-8-10-18)27(33)20(3)19(2)26(29)24(30-28(29)34)17-21-11-5-4-6-12-21/h4-6,8,11-12,14,18-19,22-24,26-27,31,33H,3,7,9-10,13,15-17H2,1-2H3,(H,30,34)/t18-,19-,22-,23+,24+,26+,27-,29-/m1/s1
• SMILES： C[C@@H]1CCC[C@@H](O)CCC(O[C@]23[C@H]([C@H](O)C([C@H]([C@H]2[C@@H](NC3=O)CC4=CC=CC=C4)C)=C)C=CC1)=O

Computed Properties

• Exact Mass: 481.28300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Heavy Atom Count: 35
• Complexity: 818
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Surface Charge: 0
• Topological Polar Surface Area: 95.5

Experimental Properties

• LogP: 4.04490
• PSA: 95.86000
• Melting Point: 203-205 °C
• Color/Form: solid
• Solubility: Not determined
• Sensitiveness: Sensitive to light

Related Categories

• Other Chemical Reagents